Cas no 2679816-61-4 (rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid)

• Product Name: rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid
• CAS No: 2679816-61-4
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 5652173
• PubChem ID: 165918519
• Update Time: 2025-10-17

rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679816-61-4
• rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid
• EN300-28272483

• Inchi： 1S/C8H13NO5/c1-5(10)9-3-2-8(14,7(12)13)6(11)4-9/h6,11,14H,2-4H2,1H3,(H,12,13)/t6-,8+/m0/s1
• InChI Key： LLQYADZPNRFYKR-POYBYMJQSA-N
• SMILES： O[C@]1(C(=O)O)CCN(C(C)=O)C[C@@H]1O

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 98.1Ų

Additional information on rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid

Rac-(3R,4S)-1-Acetyl-3,4-Dihydroxypiperidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2679816-61-4, known as rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid, is a fascinating molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility.

Rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid is characterized by its unique stereochemistry and functional groups. The molecule features a piperidine ring with hydroxyl groups at positions 3 and 4, an acetyl group at position 1, and a carboxylic acid group at position 4. This combination of functional groups contributes to its pharmacological properties and makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (3R,4S) configuration plays a crucial role in its interaction with biological targets, such as enzymes or receptors. Researchers have demonstrated that this specific stereochemistry enhances the compound's ability to modulate cellular pathways involved in inflammation and neurodegenerative diseases.

The synthesis of rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid involves a multi-step process that requires precise control over stereochemical outcomes. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields of the desired enantiomer. These methods not only improve the efficiency of the synthesis but also ensure the quality and consistency of the final product.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for oral administration. Studies have shown that it has good bioavailability and undergoes minimal first-pass metabolism. These characteristics are essential for developing drugs that can effectively reach their target sites in the body.

The biological activity of rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid has been extensively studied in preclinical models. It has demonstrated potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO). Additionally, it has shown neuroprotective properties by reducing oxidative stress and protecting against neuronal damage in models of Alzheimer's disease.

One of the most exciting developments involving this compound is its potential application in treating neurodegenerative disorders. Researchers have identified that it can modulate glutamate signaling pathways, which are implicated in conditions like Parkinson's disease and Huntington's disease. Preclinical studies have reported significant improvements in motor function and cognitive performance in animal models treated with this compound.

Moreover, rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid has shown promise as a candidate for pain management therapies. It exhibits analgesic effects by targeting specific ion channels involved in pain transmission. This property makes it a potential alternative to conventional pain medications that often come with unwanted side effects.

The safety profile of this compound has also been evaluated through rigorous toxicological studies. Results indicate that it has low toxicity at therapeutic doses and does not induce significant adverse effects on major organ systems. These findings further support its potential for clinical development.

In conclusion, rac-(3R,4S)-1-acetyl-3,4-dihydroxypiperidine-4-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it a compelling candidate for addressing unmet medical needs in inflammation, neurodegeneration, and pain management.